Cas no 591755-12-3 (3-Benzyl-6-nitroquinazolin-4(3H)-one)

3-Benzyl-6-nitroquinazolin-4(3H)-one is a nitro-substituted quinazolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyl group at the 3-position and a nitro group at the 6-position, which may enhance reactivity and biological activity. This compound is of interest due to its potential as a scaffold for designing enzyme inhibitors or bioactive molecules, particularly in targeting pathways involving quinazoline-based interactions. The nitro group offers opportunities for further functionalization, making it a versatile intermediate in synthetic chemistry. Its well-defined structure allows for precise modifications, supporting research in drug discovery and mechanistic studies.

3-Benzyl-6-nitroquinazolin-4(3H)-one structure

591755-12-3 structure

Product Name:3-Benzyl-6-nitroquinazolin-4(3H)-one

CAS No:591755-12-3

MF:C₁₅H₁₁N₃O₃

MW:281.266143083572

MDL:MFCD00618045

CID:1612559

PubChem ID:7694856

Update Time:2025-10-15

3-Benzyl-6-nitroquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 4(3H)-Quinazolinone, 6-nitro-3-(phenylmethyl)-
- Z53855600
- 591755-12-3
- ALBB-023417
- AKOS003382012
- CCG-354068
- CS-0259586
- MFCD00618045
- G53546
- EN300-7366692
- 3-benzyl-6-nitro-3,4-dihydroquinazolin-4-one
- LS-07364
- 3-benzyl-6-nitroquinazolin-4-one
- 3-benzyl-6-nitroquinazolin-4(3H)-one
- 3-Benzyl-6-nitroquinazolin-4(3H)-one
- MDL： MFCD00618045
- Inchi： 1S/C15H11N3O3/c19-15-13-8-12(18(20)21)6-7-14(13)16-10-17(15)9-11-4-2-1-3-5-11/h1-8,10H,9H2
- InChI Key： QDHKHIPXXJILFR-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2N=CN1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 281.08013
Monoisotopic Mass: 281.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.5A^2
XLogP3: 2.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 496.9±55.0 °C at 760 mmHg
Flash Point: 254.3±31.5 °C
PSA: 75.81
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Benzyl-6-nitroquinazolin-4(3H)-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Benzyl-6-nitroquinazolin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM215199-5g	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3	97%	5g	$329	2021-08-04
Chemenu	CM215199-1g	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3	97%	1g	$146	2022-12-31
Chemenu	CM215199-5g	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3	97%	5g	$387	2022-12-31
abcr	AB414130-500 mg	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3		500MG	€165.80	2022-09-28
abcr	AB414130-1 g	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3		1 g	€197.30	2023-07-19
TRC	B016787-500mg	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3		500mg	$ 235.00	2022-04-02
TRC	B016787-1000mg	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3		1g	$ 390.00	2022-04-02
TRC	B016787-2000mg	3-Benzyl-6-nitroquinazolin-4(3H)-one	591755-12-3		2g	$ 615.00	2022-04-02
Enamine	EN300-7366692-0.05g	3-benzyl-6-nitro-3,4-dihydroquinazolin-4-one	591755-12-3	95%	0.05g	$101.0	2023-05-25
Enamine	EN300-7366692-0.1g	3-benzyl-6-nitro-3,4-dihydroquinazolin-4-one	591755-12-3	95%	0.1g	$152.0	2023-05-25